Cas no 2138414-55-6 (8-bromo-6-fluoro-3-methyl-2,3,4,9-tetrahydro-1H-carbazole)

• Product Name: 8-bromo-6-fluoro-3-methyl-2,3,4,9-tetrahydro-1H-carbazole
• CAS No: 2138414-55-6
• MF: C₁₃H₁₃BrFN
• MW: 282.151426076889
• CID: 6253282
• PubChem ID: 165458745
• Update Time: 2025-10-30

8-bromo-6-fluoro-3-methyl-2,3,4,9-tetrahydro-1H-carbazole Chemical and Physical Properties

Names and Identifiers

• 8-bromo-6-fluoro-3-methyl-2,3,4,9-tetrahydro-1H-carbazole
• EN300-742257
• 2138414-55-6

• Inchi： 1S/C13H13BrFN/c1-7-2-3-12-9(4-7)10-5-8(15)6-11(14)13(10)16-12/h5-7,16H,2-4H2,1H3
• InChI Key： CAGQUTVIADFTNP-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C1NC1CCC(C)CC=12)F

Computed Properties

• Exact Mass: 281.02154g/mol
• Monoisotopic Mass: 281.02154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 15.8Ų

Additional information on 8-bromo-6-fluoro-3-methyl-2,3,4,9-tetrahydro-1H-carbazole

8-Bromo-6-Fluoro-3-Methyl-2,3,4,9-Tetrahydro-1H-Carbazole (CAS No. 2138414-55-6): An Overview of a Promising Compound in Medicinal Chemistry

8-Bromo-6-fluoro-3-methyl-2,3,4,9-tetrahydro-1H-carbazole (CAS No. 2138414-55-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of carbazoles, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and neuroprotective properties.

The chemical structure of 8-bromo-6-fluoro-3-methyl-2,3,4,9-tetrahydro-1H-carbazole is characterized by a carbazole core with specific substitutions at the 8-, 6-, and 3-positions. The bromine atom at the 8-position and the fluorine atom at the 6-position introduce halogenated functionalities that can significantly influence the compound's physicochemical properties and biological activity. The methyl group at the 3-position further modulates the compound's lipophilicity and metabolic stability.

Recent studies have highlighted the potential of 8-bromo-6-fluoro-3-methyl-2,3,4,9-tetrahydro-1H-carbazole in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent neuroprotective effects by inhibiting oxidative stress and reducing inflammation in neuronal cells. These findings suggest that 8-bromo-6-fluoro-3-methyl-2,3,4,9-tetrahydro-1H-carbazole could be a valuable lead compound for developing new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 8-bromo-6-fluoro-3-methyl-2,3,4,9-tetrahydro-1H-carbazole has also shown promise in cancer research. Studies have demonstrated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways involved in cell survival and proliferation. For instance, research published in Cancer Letters has reported that 8-bromo-6-fluoro-3-methyl-2,3,4,9-tetrahydro-1H-carbazole can inhibit the PI3K/Akt pathway, which is frequently dysregulated in various types of cancer.

The pharmacokinetic profile of 8-bromo-6-fluoro-3-methyl-2,3,4,9-tetrahydro-1H-carbazole is another important aspect that has been investigated. Preclinical studies have shown that this compound exhibits favorable oral bioavailability and a reasonable half-life in animal models. These properties make it a suitable candidate for further development as an orally administered therapeutic agent.

Safety and toxicity assessments are crucial for any potential drug candidate. Preliminary toxicology studies have indicated that 8-bromo-6-fluoro-3-methyl-2,3,4,9-tetrahydro-1H-carbazole is well tolerated at therapeutic doses and does not exhibit significant toxicity in vitro or in vivo. However, more extensive safety evaluations are necessary to fully understand its long-term effects and potential side effects.

The synthesis of 8-bromo-6-fluoro-3-methyl-2,3,4,9-tetrahydro-1H-carbazole has been optimized to improve yield and purity. A multi-step synthetic route involving selective bromination and fluorination reactions has been developed. This synthetic approach allows for the efficient production of high-quality material suitable for preclinical and clinical studies.

In conclusion, 8-bromo-6-fluoro-3-methyl-2,3,4,9-tetrahydro-1H-carbazole (CAS No. 2138414-55-6) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and biological activities make it an attractive candidate for further development in areas such as neurodegenerative diseases and cancer therapy. Ongoing research is expected to provide more insights into its mechanisms of action and clinical applications.